
Quantitative Efficacy and Sensitivity
Comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isopyrazam

CAS No.: 881685-58-1

Cat. No.: S659206

Get Quote

The table below summarizes key experimental data on the sensitivity of S. sclerotiorum to isopyrazam and

boscalid.

Parameter Isopyrazam Boscalid

| Mean EC₅₀ (μg mL⁻¹) | 0.039 ± 0.002 [1] [2] | 0.068 to 0.219 (NY isolates) [3] >4.0 (German isolates,

reduced sensitivity) [4] | | Baseline Sensitivity (Status) | Established (2019); population is sensitive [1] [2] |

Not explicitly defined in search results; reduced sensitivity reported in field populations [5] [4] | | Reported

Field Efficacy | Significant reduction in disease incidence at 200 g a.i. ha⁻¹ [1] [2] | Efficacy diminished

against resistant isolates [5] | | Resistance Reports | No field resistance reported in the studies found [1] |

Yes; field-resistant isolates with specific mutations identified [5] | | Resistance Mutations | Not applicable

(no resistance reported) | Documented in SdhB (A11V) and SdhC (Q38R) subunits [5] |

Detailed Experimental Protocols

Understanding the methodologies behind the data is crucial for interpretation. Here are the protocols from

the key studies cited.
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For Isopyrazam Sensitivity Baseline [1]

Pathogen Isolation: 178 isolates of S. sclerotiorum were collected from six different vegetable crops
in China from 2016 to 2017. None of the sampling fields had a history of SDHI fungicide application.

Sensitivity Assay: The baseline sensitivity was established using the mycelial growth inhibition
method on potato dextrose agar (PDA) plates amended with a series of concentrations of

isopyrazam (technical grade).
EC₅₀ Calculation: The effective concentration that inhibits mycelial growth by 50% (EC₅₀) for each

isolate was calculated by analyzing the relative inhibition of mycelial growth against the log-
transformed fungicide concentration.

Additional Assays: The study also evaluated the effect of isopyrazam on sclerotial production and
germination, and its preventative and curative efficacy on detached eggplant leaves and in polytunnel

trials.

For Boscalid Resistance Characterization [5]

Sample Collection: 172 S. sclerotiorum isolates were collected from an asparagus lettuce field in
Jiangsu Province, China.

Resistance Identification: A discriminatory dose assay (5 μg mL⁻¹ of boscalid) was used to
screen and identify resistant isolates.

Genetic Analysis: The succinate dehydrogenase genes (SdhB, SdhC, SdhD) of resistant isolates
were amplified and sequenced to identify target-site mutations.

Molecular Docking: The impact of identified mutations (e.g., A11V in SdhB) on the binding affinity of
boscalid was analyzed and visualized using molecular docking software, showing a reduced docking

total score for mutant proteins.

The experimental workflow for establishing fungicide sensitivity and resistance is generalized in the diagram

below.
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Molecular Mechanisms and Resistance
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Both isopyrazam and boscalid are Succinate Dehydrogenase Inhibitors (SDHIs, FRAC Group 7) [6].

They inhibit fungal respiration by binding to the ubiquinone-binding site of the succinate dehydrogenase

enzyme (Complex II) in the mitochondrial electron transport chain, disrupting the tricarboxylic acid cycle

and energy production [1] [7].

Resistance Mechanism: The primary resistance mechanism for SDHIs involves target-site
mutations in the genes encoding the SdhB, SdhC, and SdhD subunits [7] [6]. This is precisely what
was documented for boscalid in S. sclerotiorum, with mutations like SdhB-A11V and SdhC-Q38R
leading to reduced binding affinity and field resistance [5].
Cross-Resistance: As per FRAC, positive cross-resistance can occur between all SDHI
fungicides due to their common target site [8] [6]. However, the degree of resistance can vary for
different SDHIs depending on the specific mutation and pathogen.

Conclusion and Research Implications

For your comparative guide, the key distinction lies in the current resistance status of each fungicide against

S. sclerotiorum:

Isopyrazam shows high intrinsic efficacy, and a recent baseline sensitivity has been established with

no field resistance reported in the available studies, making it a promising alternative [1] [2].
Boscalid, while highly effective, is facing challenges with documented field resistance in several

regions, which can significantly compromise its control efficacy [5] [4].

This analysis is based on available research; continuous monitoring of local pathogen populations for

sensitivity shifts remains critical for effective resistance management.
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boscalid-efficacy-sclerotinia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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